1-Butene

• CAS No.: 106-98-9
• Product Name: 1-Butene
• Molecular Formula: C4H8; CH3CH2CH=CH2; C4H8
• Molecular Weight: 56.11 g/mol
• IUPAC Name: but-1-ene
• Standard InChI: InChI=1S/C4H8/c1-3-4-2/h3H,1,4H2,2H3
• Standard InChIKey: VXNZUUAINFGPBY-UHFFFAOYSA-N
• SMILES: CCC=C
• Canonical SMILES: CCC=C
• Boiling Point: 21 °F at 760 mm Hg (NTP, 1992); -6.2 °C; -6.47 °C at 760 mm Hg; -6 °C
• Colorform: Colorless gas
• Density: 0.6255 at 19.9 °F (NTP, 1992); 0.588 g/cu cm at 25 °C, 1 atm
• Flash Point: -110 °F (NTP, 1992); Flammable gas
• Melting Point: -301.5 °F (NTP, 1992); -185.3 °C; -185.33 °C; -185 °C
• Physical Description: 1-butene is a colorless gas. (NTP, 1992); GasVapor; Liquid; ODOURLESS COLOURLESS COMPRESSED LIQUEFIED GAS.; An easily liquified colorless gas.
• Description: 1-butene is a colorless gas. (NTP, 1992); But-1-ene is a butene with unsaturation at position 1.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Insoluble (NTP, 1992); 0.00 M; In water, 221 mg/L at 25 °C; Soluble in benzene; very soluble in alcohol, ether; Solubility in water: none
• Synonyms: 1-butene; but-1-ene
• Vapor Density: 1.93 (NTP, 1992) (Relative to Air); 1.93 (Air = 1); Relative vapor density (air = 1): 1.93
• Vapor Pressure: 3480 mm Hg at 70 °F (NTP, 1992); 2.25e+03 mmHg; 2.253X10+3 mm Hg at 25 °C; Vapor pressure, kPa at 21 °C: 464
• PubChem Compound: 7844
• Last Modified: Nov 11 2021